molecular formula C7H10O2 B065375 Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI) CAS No. 174712-74-4

Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)

Cat. No. B065375
M. Wt: 126.15 g/mol
InChI Key: WRVTUQKXEJARSJ-RQJHMYQMSA-N
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Description

Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI), also known as levoglucosenone, is a cyclic ketone that is commonly found in pyrolysis products of cellulose. Levoglucosenone has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one is not fully understood. However, studies have shown that Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one can interact with various biological targets, including enzymes and receptors, leading to its observed biological effects.

Biochemical And Physiological Effects

Levoglucosenone has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one can inhibit the growth of various microorganisms, including bacteria and fungi. Levoglucosenone has also been shown to possess anti-inflammatory properties, reducing the expression of pro-inflammatory cytokines. In addition, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one has been shown to possess antioxidant properties, protecting cells from oxidative stress.

Advantages And Limitations For Lab Experiments

Levoglucosenone has several advantages for lab experiments, including its low toxicity, high stability, and ease of synthesis. However, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one has some limitations, including its low solubility in water and its potential to form aggregates in solution.

Future Directions

There are several future directions for the study of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one. One potential direction is the development of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one-based materials for use in biomedical applications, such as drug delivery systems and tissue engineering. Another potential direction is the development of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one-based biofuels for use in transportation. Additionally, further studies are needed to fully understand the mechanism of action of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one and its potential applications in various fields.
In conclusion, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one is a cyclic ketone that has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields. Levoglucosenone can be synthesized using various methods, and its mechanism of action is not fully understood. Levoglucosenone possesses various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are several future directions for the study of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one, including the development of Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one-based materials and biofuels.

Synthesis Methods

Levoglucosenone can be synthesized using various methods, including pyrolysis of cellulose, dehydration of glucose, and acid-catalyzed cyclization of 1,6-anhydroglucose. The most common method for synthesizing Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one is through the pyrolysis of cellulose, which involves heating cellulose at high temperatures in the absence of oxygen.

Scientific Research Applications

Levoglucosenone has been widely studied for its potential applications in various fields, including biofuels, pharmaceuticals, and materials science. In biofuels, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one can be used as a precursor for the production of high-energy biofuels. In pharmaceuticals, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one has been shown to possess antimicrobial and anti-inflammatory properties. In materials science, Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)one can be used as a building block for the synthesis of biodegradable polymers.

properties

CAS RN

174712-74-4

Product Name

Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis-(9CI)

Molecular Formula

C7H10O2

Molecular Weight

126.15 g/mol

IUPAC Name

1-[(1R,4S)-4-(hydroxymethyl)cyclobut-2-en-1-yl]ethanone

InChI

InChI=1S/C7H10O2/c1-5(9)7-3-2-6(7)4-8/h2-3,6-8H,4H2,1H3/t6-,7+/m1/s1

InChI Key

WRVTUQKXEJARSJ-RQJHMYQMSA-N

Isomeric SMILES

CC(=O)[C@@H]1C=C[C@@H]1CO

SMILES

CC(=O)C1C=CC1CO

Canonical SMILES

CC(=O)C1C=CC1CO

synonyms

Ethanone, 1-[4-(hydroxymethyl)-2-cyclobuten-1-yl]-, cis- (9CI)

Origin of Product

United States

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